BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal Procedures for 1,2-Dioleoyl-3-
Lauroyl-rac-glycerol-13C3

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

1,2-Dioleoyl-3-Lauroyl-rac-
Compound Name:
glycerol-13C3

cat. No.: B12300658

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

This document provides a comprehensive guide to the proper disposal of 1,2-Dioleoyl-3-
Lauroyl-rac-glycerol-13C3, a non-hazardous substance utilized as an internal standard for
guantification in research settings. Adherence to these procedures is crucial for maintaining a
safe laboratory environment and ensuring regulatory compliance.

Hazard Assessment

According to the Safety Data Sheet (SDS), 1,2-Dioleoyl-3-Lauroyl-rac-glycerol-13C3 is not
classified as a hazardous substance under the Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals. It has been assigned a health, fire, and reactivity
rating of O by both the National Fire Protection Association (NFPA) and the Hazardous
Materials ldentification System (HMIS), indicating a minimal hazard.

Quantitative Data

No quantitative exposure limits or disposal thresholds have been established for 1,2-Dioleoyl-
3-Lauroyl-rac-glycerol-13C3, as it is considered a non-hazardous compound.
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Parameter Value Source
GHS Classification Not classified Safety Data Sheet
NFPA Rating (Health, Fire,
o 0,0,0 Safety Data Sheet
Reactivity)
HMIS Rating (Health, Fire,
0,0,0 Safety Data Sheet

Reactivity)

Step-by-Step Disposal Protocol

While 1,2-Dioleoyl-3-Lauroyl-rac-glycerol-13C3 is not classified as hazardous, it is
imperative to follow institutional and local regulations for chemical waste disposal. The
following protocol provides a general framework for its proper disposal.

1. Review Institutional and Local Regulations:

» Before proceeding with disposal, consult your institution's Environmental Health and Safety
(EHS) department for specific guidelines on the disposal of non-hazardous chemical waste.

[1][2][3]

o Local regulations may have specific requirements for the disposal of laboratory chemicals,
regardless of their hazard classification.

2. Segregate from Hazardous Waste:

e ltis crucial to keep non-hazardous waste separate from hazardous waste streams to prevent
cross-contamination and reduce disposal costs.[4]

» Designate a specific, clearly labeled container for the collection of non-hazardous waste like
1,2-Dioleoyl-3-Lauroyl-rac-glycerol-13C3.

3. Disposal of Unused Product:

e For small quantities of unused 1,2-Dioleoyl-3-Lauroyl-rac-glycerol-13C3, consult your EHS
department. They will provide guidance on whether it can be disposed of as regular
laboratory waste or if it requires special handling.
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» Do not dispose of the chemical down the drain or in regular trash unless explicitly approved
by your institution's EHS department.[5][6]

4. Disposal of Empty Containers:
e Ensure containers are fully empty.
o Deface or remove all labels from the empty container to avoid confusion.[5]

» Dispose of the empty container in the appropriate laboratory glassware or solid waste stream
as directed by your institution.

5. Spills and Cleanup:

 In the event of a spill, absorb the material with an inert substance (e.g., vermiculite, sand, or
earth).

e Collect the absorbed material and contaminated surfaces into a sealed container.
o Dispose of the cleanup materials as non-hazardous waste, following institutional guidelines.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1,2-
Dioleoyl-3-Lauroyl-rac-glycerol-13C3.
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Caption: Disposal decision workflow for 1,2-Dioleoyl-3-Lauroyl-rac-glycerol-13C3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures for 1,2-Dioleoyl-3-Lauroyl-
rac-glycerol-13C3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12300658#1-2-dioleoyl-3-lauroyl-rac-glycerol-13c3-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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